2-(4-(methylsulfonyl)phenyl)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(4-methylsulfonylphenyl)-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C15H14N2O5S/c1-23(21,22)14-7-5-11(6-8-14)9-15(18)16-12-3-2-4-13(10-12)17(19)20/h2-8,10H,9H2,1H3,(H,16,18)
• InChI Key: DTEBPQDXQSQNMW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H14N2O5S
• Molecular Weight: 334.3 g/mol
• CAS No.: 941930-88-7

Description

2-(4-(methylsulfonyl)phenyl)-N-(3-nitrophenyl)acetamide, commonly known as MNA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including biomedical research, pharmaceuticals, and material science. MNA is a member of the family of N-phenylacetamides and is known for its diverse pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects.

Scientific Research Applications

Degradation and Environmental Impact

• Advanced Oxidation Processes (AOPs) : AOPs have been utilized to treat acetaminophen in water, highlighting the degradation pathways, by-products, and their biotoxicity. This research provides a framework for understanding how similar compounds might behave in environmental contexts and the potential impacts on ecosystems (Qutob et al., 2022).

Toxicology and Biological Effects

• Biological Effects of Acetamide and Formamide Derivatives : The study reviews the toxicology of acetamide and its derivatives, crucial for comprehending the biological impacts of related compounds, potentially including "2-(4-(methylsulfonyl)phenyl)-N-(3-nitrophenyl)acetamide" (Kennedy, 2001).

Mechanisms of Action and Toxicity

• Hepatotoxicity and Liver Injury : Studies on acetaminophen-induced liver injury provide insights into the molecular pathogenesis, including hepatocyte necrosis, sterile inflammation, and regeneration. These findings may inform safety and therapeutic potential assessments for related compounds (Cai et al., 2022).

Environmental Protection and Removal Strategies

• Adsorptive Elimination from Water : Research on the removal of acetaminophen from water through adsorption techniques underscores the importance of addressing pharmaceutical pollutants. This knowledge is applicable to mitigating environmental contamination by related pharmaceutical compounds (Igwegbe et al., 2021).

Synthetic Pathways and Chemical Analysis

• Synthesis of Related Compounds : While direct synthesis methods for "this compound" were not found, research on the synthesis of related compounds, such as fluoro-bromobiphenyls, offers valuable insights into potential synthetic routes and challenges in pharmaceutical chemistry (Qiu et al., 2009).